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Compound of Interest

Compound Name: HMR 1098

Cat. No.: B1255511 Get Quote

For In Vitro Experimental Use
Audience: Researchers, scientists, and drug development professionals.

Introduction
HMR 1098, also known as Clamikalant sodium, is a potent and selective blocker of ATP-

sensitive potassium (KATP) channels.[1] It is a valuable pharmacological tool for investigating

the physiological and pathophysiological roles of these channels in various cell types,

particularly in the context of cardiovascular research and diabetes.[2][3] Accurate and

consistent preparation of HMR 1098 stock solutions is critical for obtaining reliable and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of HMR 1098 stock solutions for in vitro studies.

HMR 1098 Properties and Data
The following table summarizes the key quantitative data for HMR 1098:
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Property Value Reference

Synonyms

5-chloro-2-methoxy-N-[2-[4-

methoxy-3-

[[[(methylamino)thioxomethyl]a

mino]sulfonyl]phenyl]ethyl]-

benzamide sodium salt,

Clamikalant sodium

[1][4]

CAS Number 261717-22-0 [4]

Molecular Formula C₁₉H₂₁ClN₃NaO₅S₂ [2]

Molecular Weight 493.96 g/mol [2][4]

Appearance White to beige powder [4]

Solubility
Water: 2 mg/mLDMSO: 2

mg/mL
[4][5][6]

Storage (Solid) 2-8°C, desiccated [4][7]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months.

[1][8]

Typical Working Conc. 10 µM - 100 µM [3][9]

Experimental Protocol: Preparation of a 10 mM HMR
1098 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of HMR 1098 in Dimethyl

Sulfoxide (DMSO).

Materials:

HMR 1098 (CAS 261717-22-0)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the HMR 1098 vial to equilibrate to room

temperature for at least 60 minutes.[8] This prevents condensation from forming on the

compound.

Weighing HMR 1098: Carefully weigh out the desired amount of HMR 1098 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.94 mg of HMR 1098.

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (1 mL) * (493.96 g/mol ) * (1000 mg/g) = 4.94

mg

Dissolving in DMSO: Add the appropriate volume of DMSO to the vial containing the

weighed HMR 1098. For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. The solution should be clear. Gentle warming (e.g., in a 37°C water

bath) can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1][8] Clearly label the aliquots with the compound name,

concentration, date of preparation, and solvent.

Note on Solvent Choice: While HMR 1098 is soluble in water, using a small volume of a DMSO

stock solution for dilution into aqueous experimental media is a common practice. This is

because high concentrations of organic solvents can be toxic to cells.[10] The final
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concentration of DMSO in the cell culture medium should typically be kept below 0.5% (v/v) to

avoid solvent-induced artifacts.

Visualizations
Experimental Workflow for HMR 1098 Stock Solution
Preparation
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Caption: Workflow for preparing HMR 1098 stock solution.
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Signaling Pathway: Inhibition of KATP Channels by HMR
1098
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Caption: HMR 1098 blocks KATP channels, inhibiting K+ efflux.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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